Cas no 1542776-89-5 (2-amino-3-(1H-indol-3-yl)-3-methylbutanoic acid)
2-amino-3-(1H-indol-3-yl)-3-methylbutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- Tryptophan, β,β-dimethyl-
- 2-amino-3-(1H-indol-3-yl)-3-methylbutanoic acid
- SCHEMBL16742419
- EN300-1825911
- 1542776-89-5
- ANJGKQRWDHSENE-UHFFFAOYSA-N
-
- Inchi: 1S/C13H16N2O2/c1-13(2,11(14)12(16)17)9-7-15-10-6-4-3-5-8(9)10/h3-7,11,15H,14H2,1-2H3,(H,16,17)/t11-/m1/s1
- InChI Key: ANJGKQRWDHSENE-LLVKDONJSA-N
- SMILES: C(O)(=O)[C@H](C(C)(C)C1C2=C(C=CC=C2)NC=1)N
Computed Properties
- Exact Mass: 232.121177757g/mol
- Monoisotopic Mass: 232.121177757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 304
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 79.1Ų
Experimental Properties
- Density: 1.264±0.06 g/cm3(Predicted)
- Boiling Point: 441.5±35.0 °C(Predicted)
- pka: 2.37±0.13(Predicted)
2-amino-3-(1H-indol-3-yl)-3-methylbutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1825911-0.05g |
2-amino-3-(1H-indol-3-yl)-3-methylbutanoic acid |
1542776-89-5 | 0.05g |
$1513.0 | 2023-09-19 | ||
| Enamine | EN300-1825911-0.1g |
2-amino-3-(1H-indol-3-yl)-3-methylbutanoic acid |
1542776-89-5 | 0.1g |
$1585.0 | 2023-09-19 | ||
| Enamine | EN300-1825911-0.25g |
2-amino-3-(1H-indol-3-yl)-3-methylbutanoic acid |
1542776-89-5 | 0.25g |
$1657.0 | 2023-09-19 | ||
| Enamine | EN300-1825911-0.5g |
2-amino-3-(1H-indol-3-yl)-3-methylbutanoic acid |
1542776-89-5 | 0.5g |
$1728.0 | 2023-09-19 | ||
| Enamine | EN300-1825911-1.0g |
2-amino-3-(1H-indol-3-yl)-3-methylbutanoic acid |
1542776-89-5 | 1g |
$1801.0 | 2023-06-01 | ||
| Enamine | EN300-1825911-2.5g |
2-amino-3-(1H-indol-3-yl)-3-methylbutanoic acid |
1542776-89-5 | 2.5g |
$3530.0 | 2023-09-19 | ||
| Enamine | EN300-1825911-5.0g |
2-amino-3-(1H-indol-3-yl)-3-methylbutanoic acid |
1542776-89-5 | 5g |
$5221.0 | 2023-06-01 | ||
| Enamine | EN300-1825911-10.0g |
2-amino-3-(1H-indol-3-yl)-3-methylbutanoic acid |
1542776-89-5 | 10g |
$7742.0 | 2023-06-01 | ||
| Enamine | EN300-1825911-1g |
2-amino-3-(1H-indol-3-yl)-3-methylbutanoic acid |
1542776-89-5 | 1g |
$1801.0 | 2023-09-19 | ||
| Enamine | EN300-1825911-5g |
2-amino-3-(1H-indol-3-yl)-3-methylbutanoic acid |
1542776-89-5 | 5g |
$5221.0 | 2023-09-19 |
2-amino-3-(1H-indol-3-yl)-3-methylbutanoic acid Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on 2-amino-3-(1H-indol-3-yl)-3-methylbutanoic acid
Professional Introduction to 2-amino-3-(1H-indol-3-yl)-3-methylbutanoic Acid (CAS No. 1542776-89-5)
2-amino-3-(1H-indol-3-yl)-3-methylbutanoic acid is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and chemical properties. With the CAS number 1542776-89-5, this compound represents a fascinating blend of amino functionality and an indole moiety, which are both well-documented for their potential biological activities. The presence of a methylbutanoic acid backbone further enhances its complexity, making it a promising candidate for further exploration in medicinal chemistry.
The indole ring, a prominent feature in many bioactive molecules, is known for its role in various biological processes, including neurotransmitter synthesis and immune responses. In the context of 2-amino-3-(1H-indol-3-yl)-3-methylbutanoic acid, the indole moiety may contribute to its pharmacological profile by interacting with specific binding sites on target proteins. This interaction could potentially modulate pathways involved in inflammation, pain perception, and even neurodegenerative diseases, areas where indole derivatives have shown promise.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of interaction of this compound with various biological targets. Studies suggest that the amino group and the methylbutanoic acid side chain may play crucial roles in stabilizing interactions with enzymes and receptors. For instance, the amino group could form hydrogen bonds with polar residues in the active site of an enzyme, while the hydrophobic nature of the methylbutanoic acid moiety might enhance binding through hydrophobic interactions.
The synthesis of 2-amino-3-(1H-indol-3-yl)-3-methylbutanoic acid presents an intriguing challenge due to the complexity of its structure. Traditional synthetic routes often involve multi-step processes that require careful optimization to ensure high yield and purity. However, recent innovations in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have made it possible to streamline these processes. These advancements not only improve efficiency but also reduce the environmental impact of production, aligning with the growing emphasis on sustainable chemistry.
In vitro studies have begun to uncover the potential therapeutic applications of 2-amino-3-(1H-indol-3-yl)-3-methylbutanoic acid. Initial experiments have shown promising results in modulating inflammatory pathways by inhibiting key enzymes such as COX-2 and LOX. The indole moiety, in particular, has been implicated in anti-inflammatory effects through its ability to modulate cytokine production and inhibit pro-inflammatory signaling cascades. Additionally, the compound’s structural similarity to known bioactive molecules suggests that it may exhibit additional pharmacological effects, such as analgesic or neuroprotective properties.
The development of novel drug candidates often relies on understanding their metabolic fate within the body. Preliminary studies on 2-amino-3-(1H-indol-3-yl)-3-methylbutanoic acid indicate that it undergoes biotransformation through enzymatic pathways involving cytochrome P450 enzymes. These transformations can lead to the formation of metabolites that may retain or even enhance biological activity. Understanding these metabolic pathways is crucial for predicting drug efficacy and safety profiles, ensuring that the compound performs as intended when administered orally or via other routes.
The role of 1H-indol-3-yl groups in medicinal chemistry cannot be overstated. This moiety is frequently found in natural products and synthetic compounds known for their pharmacological properties. The presence of this group in 2-amino-3-(1H-indol-3-yl)-3-methylbutanoic acid suggests that it may interact with biological targets in a manner similar to other indole-based compounds. For example, indole derivatives have been shown to modulate neurotransmitter systems by acting on receptors such as serotonin receptors (5-HT receptors), which are implicated in mood regulation and cognitive functions.
As research continues to evolve, so do the tools available for studying these compounds. High-throughput screening technologies allow researchers to rapidly assess the activity of large libraries of compounds against various biological targets. This approach has been instrumental in identifying novel leads like 2-amino-3-(1H-indol-3-yl)-3-methylbutanoic acid, which can then be optimized for improved potency and selectivity. Coupled with advances in crystallography and spectroscopy techniques, these methods provide a comprehensive picture of how these compounds interact with their biological targets at both structural and dynamic levels.
The potential applications of 2-amino-3-(1H-indol-3-yl)-3-methylbutanoic acid extend beyond traditional therapeutic areas. Its unique structure makes it a valuable scaffold for designing molecules with enhanced solubility or targeted delivery systems. For instance, modifications to the methylbutanoic acid side chain could improve oral bioavailability or facilitate delivery across biological barriers such as the blood-brain barrier. Such improvements are critical for translating preclinical findings into effective clinical treatments.
In conclusion, 2-amino-3-(1H-indol-3-y l)-3-methylbutanoic acid (CAS No. 1542776-89-5) represents a compelling target for further research due to its structural complexity and potential biological activities. The combination of an indole moiety with amino and methylbutanoic acid functionalities offers a rich chemical space for exploration. As our understanding of its pharmacological profile grows, so does its potential as a lead compound for novel therapeutics. Continued investigation into this compound will not only advance our knowledge but also contribute to the development of innovative treatments for various diseases.
1542776-89-5 (2-amino-3-(1H-indol-3-yl)-3-methylbutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)